2-(4-fluorophenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-(4-methylsulfanyl-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H13FN2OS2/c1-21-12-3-2-4-13-15(12)19-16(22-13)18-14(20)9-10-5-7-11(17)8-6-10/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key: MZMOOIJJMMEPCF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC2=C1N=C(S2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C16H13FN2OS2
• Molecular Weight: 332.4 g/mol
• CAS No.: 899983-24-5

Description

The compound “2-(4-fluorophenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide” is a versatile material used in scientific research. Its unique structure allows for diverse applications, including drug discovery, molecular biology, and material science. It belongs to the class of thiazoles, which are important heterocyclics exhibiting various biological activities.

Molecular Structure Analysis

Thiazoles, the class of compounds to which our compound belongs, contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicated more negatively charged nitrogen than carbon and sulfur atoms, which are neutral.

Scientific Research Applications

Antitumor Activity

Several studies focus on the synthesis and evaluation of benzothiazole derivatives for their antitumor activities. For instance, Yurttaş, Tay, and Demirayak (2015) synthesized new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives showing considerable anticancer activity against various cancer cell lines (Yurttaş, Tay, & Demirayak, 2015). This suggests that compounds structurally related to "2-(4-fluorophenyl)-N-(4-(methylthio)benzo[d]thiazol-2-yl)acetamide" could be explored for their potential antitumor properties.

Metabolic Stability Improvement

Stec et al. (2011) investigated various 6,5-heterocycles, including benzothiazole analogs, to improve the metabolic stability of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors (Stec et al., 2011). This research area might be relevant for the development of new drugs with better pharmacokinetic profiles.

Anti-inflammatory Activity

Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, showing significant anti-inflammatory activity (Sunder & Maleraju, 2013). This highlights the potential for benzothiazole derivatives in developing new anti-inflammatory agents.

Antimicrobial Activity

Compounds with benzothiazole structures have also been explored for their antimicrobial properties. Badiger et al. (2013) synthesized sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide with notable antimicrobial activity against various bacterial and fungal strains (Badiger, Mulla, Khazi, & Khazi, 2013). This suggests that derivatives like "this compound" could be valuable in the search for new antimicrobial compounds.

Safety and Hazards

This compound could be harmful by inhalation, in contact with skin, and if swallowed.